(Z)-3-(4-(styrylsulfonyl)piperazin-1-yl)-6-(o-tolyl)pyridazine

• IUPAC Name: 3-(2-methylphenyl)-6-[4-[(Z)-2-phenylethenyl]sulfonylpiperazin-1-yl]pyridazine
• InChI: InChI=1S/C23H24N4O2S/c1-19-7-5-6-10-21(19)22-11-12-23(25-24-22)26-14-16-27(17-15-26)30(28,29)18-13-20-8-3-2-4-9-20/h2-13,18H,14-17H2,1H3/b18-13-
• InChI Key: KVDDXLMQFKKBFE-AQTBWJFISA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)/C=C\C4=CC=CC=C4
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol

Description

(Z)-3-(4-(styrylsulfonyl)piperazin-1-yl)-6-(o-tolyl)pyridazine, also known as TAK-915, is a small molecule drug that has been developed by Takeda Pharmaceutical Company Limited. It has been reported to have potential therapeutic effects in the treatment of various neurological disorders, including Alzheimer's disease, schizophrenia, and depression.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• Bioactive Sulfonamide and Amide Derivatives: New sulfonamide and amide derivatives containing piperazine and imidazo[1,2-b]pyridazine moieties were synthesized and showed in vitro antimicrobial activity against both gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activity (Bhatt, Kant, & Singh, 2016).
• Synthesis of Piperazinyl Oxazolidinone Antibacterial Agents: Piperazinyl oxazolidinones with a heteroaromatic ring exhibited MIC values ≤ 2 µg/mL against selected gram-positive pathogens, showing promising antibacterial properties (Tucker et al., 1998).

Anti-Diabetic and Antioxidant Activities

• Triazolo-Pyridazine-6-yl-Substituted Piperazines as Anti-Diabetic Drugs: A family of triazolo-pyridazine-6-yl-substituted piperazines was evaluated for DPP-4 inhibition potential and insulinotropic activities, showing strong inhibition potential and excellent antioxidant activity, suggesting their utility as anti-diabetic medications (Bindu, Vijayalakshmi, & Manikandan, 2019).

Receptor Interaction and Therapeutic Potentials

• Substituted Imidazo[1,2-a]pyrazines for Hypoglycemic Activity: Alkyl- and halo-substituted 8-(1-piperazinyl)imidazo[1,2-a]pyrazines were prepared and evaluated for their binding affinity to adrenergic receptors and their ability to lower blood glucose in insulin-resistant hyperglycemic mice, revealing potential therapeutic applications (Meurer et al., 1992).